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Compound of Interest

Compound Name: 4,7-Dibromo-1,10-phenanthroline

Cat. No.: B179087 Get Quote

Solubility Profile of 4,7-Dibromo-1,10-
phenanthroline: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4,7-
Dibromo-1,10-phenanthroline. While specific quantitative solubility data in various organic

solvents is not extensively documented in publicly available literature, this document offers a

detailed experimental protocol for determining these values, alongside a summary of its known

physicochemical properties.

Core Compound Properties
A foundational understanding of the physicochemical properties of 4,7-Dibromo-1,10-
phenanthroline is essential for its application in research and development. The following

table summarizes key data points for this compound.
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Property Value Source

Molecular Formula C₁₂H₆Br₂N₂ [1]

Molecular Weight 338.00 g/mol [2]

Melting Point 236 °C [3]

Boiling Point (Predicted) 466.6 ± 40.0 °C [3]

Density (Predicted) 1.915 ± 0.06 g/cm³ [3]

Appearance White to Yellow powder/crystal [3]

pKa (Predicted) 3.29 ± 0.10 [3]

CAS Number 156492-30-7 [4]

Qualitative Solubility Assessment
While quantitative data is scarce, the presence of bromine atoms on the phenanthroline

backbone is known to influence its reactivity and can affect its solubility and stability in different

solvents.[4] Generally, phenanthroline and its derivatives are more soluble in organic solvents

than in water. The introduction of substituents can modify these solubility characteristics.[5]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of 4,7-Dibromo-1,10-
phenanthroline in various organic solvents. This protocol is a composite of established

methods for organic compound solubility testing.[6][7][8]

Objective: To quantitatively determine the solubility of 4,7-Dibromo-1,10-phenanthroline in a

selection of organic solvents at a specified temperature (e.g., 25 °C).

Materials:

4,7-Dibromo-1,10-phenanthroline (purity >98%)

A selection of organic solvents (e.g., Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide

(DMF), Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Acetonitrile, Methanol,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.samaterials.co.uk/4-7-dibromo-1-10-phenanthroline.html
https://pubchem.ncbi.nlm.nih.gov/compound/11393583
https://www.chemicalbook.com/ProductChemicalPropertiesCB92637717_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB92637717_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB92637717_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB92637717_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB92637717_EN.htm
https://cymitquimica.com/cas/156492-30-7/
https://cymitquimica.com/cas/156492-30-7/
https://www.nbinno.com/article/dye-intermediates/unlocking-potential-the-synthesis-and-applications-of-4-bromo-1-10-phenanthroline-derivatives-ap
https://www.benchchem.com/product/b179087?utm_src=pdf-body
https://www.benchchem.com/product/b179087?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://www.benchchem.com/product/b179087?utm_src=pdf-body
https://www.benchchem.com/product/b179087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol)

Analytical balance (± 0.1 mg)

Vials with screw caps

Vortex mixer

Thermostatically controlled shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:

Preparation of Saturated Solutions (Equilibrium Method):

Add an excess amount of 4,7-Dibromo-1,10-phenanthroline to a series of vials, each

containing a known volume (e.g., 1 mL) of a different organic solvent. The excess solid

should be clearly visible.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). A consistent concentration over time indicates equilibrium.

Sample Preparation for Analysis:

After the equilibration period, allow the vials to stand undisturbed for a short time to allow

the excess solid to settle.
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Carefully withdraw an aliquot of the supernatant using a pipette.

Filter the aliquot through a 0.22 µm syringe filter to remove any undissolved

microparticles.

Dilute the filtered solution with the same solvent to a concentration within the linear range

of the analytical method.

Quantitative Analysis (HPLC or UV-Vis Spectroscopy):

Calibration Curve: Prepare a series of standard solutions of 4,7-Dibromo-1,10-
phenanthroline of known concentrations in the solvent of interest.

Analyze the standard solutions using either HPLC or a UV-Vis spectrophotometer to

generate a calibration curve of absorbance/peak area versus concentration.

Sample Analysis: Analyze the diluted sample solutions under the same conditions as the

standards.

Concentration Determination: Use the calibration curve to determine the concentration of

4,7-Dibromo-1,10-phenanthroline in the diluted samples.

Solubility Calculation:

Calculate the concentration of the original saturated solution by multiplying the determined

concentration by the dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining the solubility of an

organic compound.
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Figure 1: General workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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